Cas no 220285-28-9 (3-(2-Ethoxyphenyl)propanoic acid)

• Product Name: 3-(2-Ethoxyphenyl)propanoic acid
• CAS No: 220285-28-9
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 239155
• PubChem ID: 2747694
• Update Time: 2025-04-19

3-(2-Ethoxyphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-Ethoxyphenyl)propanoic acid
• 3-(2-Ethoxyphenyl)propionic acid
• Benzenepropanoic acid, 2-ethoxy-
• 2-Ethoxybenzenepropanoic acid
• 3-(2-Aethoxy-phenyl)-propionsaeure
• 3-(2-ethoxy-phenyl)-propionic acid
• AC1Q35M3
• Aethylaether-hydro-o-cumarsaeure
• Maybridge4_000797
• SBB017732
• SureCN1208625
• DTXSID50372683
• AKOS000118450
• HMS1523E05
• IDI1_031379
• Z89270870
• MFCD00016549
• Benzenepropanoic acid,2-ethoxy-
• 220285-28-9
• 3-(2-Ethoxyphenyl)propanoicacid
• F9995-0944
• SCHEMBL1208625
• F52925
• EN300-13002
• J-014433
• DB-365404

• MDL： MFCD00016549
• Inchi： 1S/C11H14O3/c1-2-14-10-6-4-3-5-9(10)7-8-11(12)13/h3-6H,2,7-8H2,1H3,(H,12,13)
• InChI Key： IBGXZMNEERGARC-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1CCC(=O)O

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.116±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 77-82℃
• Boiling Point: 319.1±17.0 ºC (760 Torr),
• Flash Point: 121.9±14.4 ºC,
• Solubility: Slightly soluble (2.1 g/l) (25 º C),
• PSA: 46.53
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-Ethoxyphenyl)propanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids